Cas no 1781624-39-2 (2-2-(azetidin-1-yl)ethylbenzoic acid)
1781624-39-2 structure
Product Name:2-2-(azetidin-1-yl)ethylbenzoic acid
CAS No:1781624-39-2
MF:C12H15NO2
MW:205.253003358841
CID:6238114
PubChem ID:105457507
Update Time:2024-01-11
2-2-(azetidin-1-yl)ethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(azetidin-1-yl)ethylbenzoic acid
- 1781624-39-2
- 2-[2-(azetidin-1-yl)ethyl]benzoic acid
- EN300-1618802
-
- Inchi: 1S/C12H15NO2/c14-12(15)11-5-2-1-4-10(11)6-9-13-7-3-8-13/h1-2,4-5H,3,6-9H2,(H,14,15)
- InChI Key: OVOMYTDIPIIWSV-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CCN1CCC1)=O
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.5Ų
2-2-(azetidin-1-yl)ethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1618802-0.05g |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 0.05g |
$888.0 | 2023-06-04 | ||
| Enamine | EN300-1618802-0.1g |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 0.1g |
$930.0 | 2023-06-04 | ||
| Enamine | EN300-1618802-0.25g |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 0.25g |
$972.0 | 2023-06-04 | ||
| Enamine | EN300-1618802-0.5g |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 0.5g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1618802-1.0g |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1618802-2.5g |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 2.5g |
$2071.0 | 2023-06-04 | ||
| Enamine | EN300-1618802-5.0g |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1618802-10.0g |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 10g |
$4545.0 | 2023-06-04 | ||
| Enamine | EN300-1618802-50mg |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 50mg |
$888.0 | 2023-09-23 | ||
| Enamine | EN300-1618802-100mg |
2-[2-(azetidin-1-yl)ethyl]benzoic acid |
1781624-39-2 | 100mg |
$930.0 | 2023-09-23 |
2-2-(azetidin-1-yl)ethylbenzoic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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